Cas no 1159512-51-2 (2-AMINO-6-(PENTAFLUOROETHYLTHIO)BENZONITRILE)

• Product Name: 2-AMINO-6-(PENTAFLUOROETHYLTHIO)BENZONITRILE
• CAS No: 1159512-51-2
• MF: C₉H₅F₅N₂S
• MW: 268.206417798996
• MDL: MFCD12026465
• CID: 3251194
• PubChem ID: 45933692
• Update Time: 2025-09-22

2-AMINO-6-(PENTAFLUOROETHYLTHIO)BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-6-(PENTAFLUOROETHYLTHIO)BENZONITRILE
• 2-Amino-6-(pentafluoroethylthio)benzonitrile, 97%
• AKOS017344621
• MFCD12026465
• DTXSID501199245
• 2-AMINO-6-[(1,1,2,2,2-PENTAFLUOROETHYL)SULFANYL]BENZONITRILE
• 2-Amino-6-[(1,1,2,2,2-pentafluoroethyl)thio]benzonitrile
• 2-amino-6-(1,1,2,2,2-pentafluoroethylsulfanyl)benzonitrile
• 1159512-51-2

• MDL： MFCD12026465
• Inchi： 1S/C9H5F5N2S/c10-8(11,12)9(13,14)17-7-3-1-2-6(16)5(7)4-15/h1-3H,16H2
• InChI Key： JGAFJAONZGYXNZ-UHFFFAOYSA-N
• SMILES： S(C(C(F)(F)F)(F)F)C1C=CC=C(C=1C#N)N

Computed Properties

• Exact Mass: 268.00936015Da
• Monoisotopic Mass: 268.00936015Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles